N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide

• IUPAC Name: N-[2-hydroxy-2-(4-phenylphenyl)propyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C20H19N3O4/c1-20(26,13-21-18(24)19(25)22-17-11-12-27-23-17)16-9-7-15(8-10-16)14-5-3-2-4-6-14/h2-12,26H,13H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key: KIBBWDZSLZRIKY-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NC1=NOC=C1)(C2=CC=C(C=C2)C3=CC=CC=C3)O
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol
• CAS No.: 1396884-24-4

Description

N’-(2-{[1,1’-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide is a complex organic compound characterized by the presence of a biphenyl group, a hydroxypropyl group, and an oxazolyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(2-{[1,1’-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide typically involves multiple steps:

Formation of the Biphenyl Intermediate: The biphenyl group can be synthesized through a Suzuki coupling reaction between a halogenated benzene and a phenylboronic acid in the presence of a palladium catalyst.

Hydroxypropylation: The biphenyl intermediate is then reacted with an epoxide, such as propylene oxide, under basic conditions to introduce the hydroxypropyl group.

Oxazolyl Group Introduction: The oxazolyl group can be introduced through a cyclization reaction involving an appropriate amide and an α-halo ketone.

Final Coupling: The final step involves coupling the hydroxypropyl-biphenyl intermediate with the oxazolyl intermediate using a suitable coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group in the compound can undergo oxidation to form a ketone.

Reduction: The amide groups can be reduced to amines using reducing agents like lithium aluminum hydride.

Substitution: The biphenyl group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like PCC (Pyridinium chlorochromate) or KMnO₄ (Potassium permanganate) can be used.

Reduction: Lithium aluminum hydride (LiAlH₄) or borane (BH₃) are common reducing agents.

Substitution: Electrophilic reagents like nitric acid (HNO₃) for nitration or bromine (Br₂) for bromination.

Major Products

Oxidation: Formation of a ketone derivative.

Reduction: Formation of amine derivatives.

Substitution: Formation of nitro or halogenated biphenyl derivatives.

Scientific Research Applications

Chemistry

In organic synthesis, N’-(2-{[1,1’-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide can be used as a building block for more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in the development of new materials and catalysts.

Biology and Medicine

This compound may exhibit biological activity due to its structural features. It could be investigated for potential pharmacological properties, such as anti-inflammatory, antimicrobial, or anticancer activities. Its ability to interact with biological targets makes it a candidate for drug development.

Industry

In the industrial sector, this compound could be used in the production of advanced materials, such as polymers or coatings, due to its stability and functional groups that allow for further chemical modifications.

Mechanism of Action

The mechanism by which N’-(2-{[1,1’-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide exerts its effects would depend on its specific application. In a biological context, it might interact with enzymes or receptors, altering their activity. The biphenyl group could facilitate binding to hydrophobic pockets, while the hydroxypropyl and oxazolyl groups could participate in hydrogen bonding or electrostatic interactions.

Comparison with Similar Compounds

Similar Compounds

• N’-(2-{[1,1’-biphenyl]-4-yl}-2-hydroxyethyl)-N-(1,2-oxazol-3-yl)ethanediamide
• N’-(2-{[1,1’-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-thiazol-3-yl)ethanediamide

Uniqueness

N’-(2-{[1,1’-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide is unique due to the specific combination of functional groups that confer distinct chemical and biological properties. The presence of both hydroxypropyl and oxazolyl groups allows for versatile reactivity and potential interactions with various targets, setting it apart from similar compounds.